Cas no 2248288-31-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]furan-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]furan-2-carboxylate
• CAS No: 2248288-31-3
• MF: C₁₉H₁₂N₂O₆
• MW: 364.308384895325
• CID: 5887227
• PubChem ID: 165856634
• Update Time: 2025-07-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520467
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]furan-2-carboxylate
• 2248288-31-3

• Inchi： 1S/C19H12N2O6/c22-16-7-3-4-10-20(16)11-12-8-9-15(26-12)19(25)27-21-17(23)13-5-1-2-6-14(13)18(21)24/h1-10H,11H2
• InChI Key： MWCDGSULPATMEO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=C1CN1C=CC=CC1=O

Computed Properties

• Exact Mass: 364.06953611g/mol
• Monoisotopic Mass: 364.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]furan-2-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]furan-2-carboxylate (CAS: 2248288-31-3)

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]furan-2-carboxylate (CAS: 2248288-31-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]furan-2-carboxylate has been optimized through recent advancements in organic chemistry methodologies. Researchers have reported a high-yield, scalable route that involves the coupling of furan-2-carboxylic acid derivatives with isoindoline-1,3-dione scaffolds under mild reaction conditions. This synthetic approach not only improves the efficiency of production but also ensures the reproducibility and purity of the final product, which is critical for further pharmacological evaluations.

Mechanistic studies have revealed that this compound exhibits its biological activity primarily through the modulation of key signaling pathways involved in inflammation and cell proliferation. Specifically, it has been shown to inhibit the activation of NF-κB, a transcription factor that plays a central role in the regulation of inflammatory responses. Additionally, the compound demonstrates selective cytotoxicity against certain cancer cell lines, suggesting its potential as a targeted therapy for malignancies characterized by dysregulated NF-κB signaling.

Preclinical evaluations of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]furan-2-carboxylate have yielded encouraging results. In animal models of chronic inflammation, the compound significantly reduced pro-inflammatory cytokine levels and attenuated tissue damage. Furthermore, in xenograft models of human cancers, it exhibited potent antitumor activity with minimal off-target effects. These findings underscore the therapeutic potential of this molecule and warrant further investigation in clinical settings.

Despite these promising results, several challenges remain to be addressed. The pharmacokinetic properties of the compound, including its bioavailability and metabolic stability, require further optimization to enhance its clinical applicability. Additionally, detailed toxicological studies are needed to ensure its safety profile. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the development of this compound as a viable therapeutic agent.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]furan-2-carboxylate represents a promising candidate for the treatment of inflammatory diseases and certain cancers. Its unique mechanism of action and favorable preclinical profile highlight its potential to address unmet medical needs. Continued research efforts will be crucial to fully elucidate its therapeutic capabilities and translate these findings into clinical applications.